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Cat. No.: B1664668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Carboxytetramethylrhodamine, succinimidyl ester (5-TAMRA-SE) is a popular amine-reactive

fluorescent dye used for covalently labeling proteins, particularly antibodies.[1][2][3] As a

purified single isomer of TAMRA, it ensures greater reproducibility in labeling experiments.[1][2]

[4] The succinimidyl ester (SE) moiety reacts efficiently with primary aliphatic amines, such as

the side chain of lysine residues and the N-terminus of proteins, to form a stable amide bond.

[1][2][4][5][6] This labeling chemistry is straightforward and effective for creating fluorescently

tagged antibodies for use in various applications, including immunofluorescence staining, flow

cytometry, and fluorescence in situ hybridization (FISH).[1][2][4] 5-TAMRA conjugates exhibit

bright orange fluorescence with excitation and emission maxima around 555 nm and 580 nm,

respectively.[7]

Materials and Reagents
5-TAMRA-SE (5-Carboxytetramethylrhodamine, succinimidyl ester)

Antibody to be labeled (in an amine-free buffer)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Labeling Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5.[8][9][10] (Avoid

buffers containing primary amines like Tris or glycine.[1][8][9][10])

Purification/Desalting column (e.g., Sephadex G-25) or dialysis equipment.[8][9]

Quenching Buffer (optional): 1 M Tris-HCl, pH 7.5[8][11]

Phosphate Buffered Saline (PBS), pH 7.2-7.4

Quantitative Data Summary
Parameter Value Reference

5-TAMRA-SE Molecular

Weight
527.53 g/mol [1][2][4]

Excitation Maximum (λex) ~547-556 nm [1][3]

Emission Maximum (λem) ~574-581 nm [1][4]

Molar Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹ [5]

Recommended Antibody

Concentration
2-10 mg/mL [1][4][9]

Recommended Labeling Buffer

pH
8.3 - 8.5 [8][9]

Recommended Dye:Protein

Molar Ratio

5:1 to 20:1 (Optimized for IgG:

~5:1 to 10:1)
[1][2][4][8][9]

Incubation Time 15-60 minutes [1][4]

Incubation Temperature Room Temperature [1][4][8]

Optimal Degree of Substitution

(DOS)

2-4 moles of dye per mole of

antibody
[1]
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5-TAMRA-SE Antibody Labeling Workflow

Preparation

Labeling Reaction

Purification

Analysis & Storage

Prepare Antibody Solution
(2-10 mg/mL in amine-free buffer, pH 8.3-8.5)

Add Dye to Antibody
(Molar Ratio 5:1 to 20:1)

Prepare 5-TAMRA-SE Stock
(10 mg/mL in anhydrous DMSO/DMF)

Incubate
(15-60 min, Room Temp, Protected from Light)

Purify Conjugate
(Size Exclusion Chromatography / Dialysis)

Determine Degree of Labeling (DOL)
(Spectrophotometry)

Store Labeled Antibody
(4°C or -20°C, Protected from Light)
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5-TAMRA-SE Amine-Reactive Labeling Chemistry

Antibody
(with primary amines, e.g., Lysine)

Reaction at pH 8.3-8.5

5-TAMRA-SE
(Succinimidyl Ester)

Labeled Antibody
(Stable Amide Bond)

N-hydroxysuccinimide
(Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: 5-TAMRA-SE Protein Labeling
Protocol for Antibodies]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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